Cas no 2648931-61-5 ((2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid)

• Product Name: (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• CAS No: 2648931-61-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6035982
• PubChem ID: 165812269
• Update Time: 2025-05-21

(2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• EN300-1511789
• (2S)-3-(tert-butoxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]propanoic acid
• 2648931-61-5

• Inchi： 1S/C27H34N2O6/c1-17(24(30)29-23(25(31)32)16-35-27(2,3)4)13-14-28-26(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,23-/m0/s1
• InChI Key： KTMTXXRBRNXYOA-VXLWULRPSA-N
• SMILES： O(C(NCCC(C)C(N[C@H](C(=O)O)COC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid

Research Brief on (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS: 2648931-61-5)

In recent years, the compound (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS: 2648931-61-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butoxy group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of these functional groups makes it a versatile intermediate in the development of novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid to enhance its stability and reactivity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve high purity and yield. Researchers have also investigated its role in the construction of peptide-based drugs, where the Fmoc group serves as a protective moiety during synthesis, ensuring the integrity of the peptide backbone.

One of the key findings in recent literature is the application of this compound in the development of protease inhibitors. The tert-butoxy group has been shown to improve the pharmacokinetic properties of these inhibitors, enhancing their bioavailability and half-life in vivo. Additionally, the Fmoc-protected amino acid derivative has been utilized in the design of prodrugs, which can be selectively activated in target tissues, minimizing off-target effects and improving therapeutic efficacy.

Further research has explored the potential of (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid in the field of bioconjugation. Its reactive functional groups allow for the covalent attachment of peptides to other biomolecules, such as antibodies or nanoparticles, enabling the development of targeted drug delivery systems. This approach has shown promise in cancer therapy, where precise delivery of chemotherapeutic agents to tumor cells can significantly reduce systemic toxicity.

In conclusion, (2S)-3-(tert-butoxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS: 2648931-61-5) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in peptide synthesis, drug design, and bioconjugation underscores its potential to contribute to the development of next-generation therapeutics. Ongoing studies aim to further elucidate its mechanisms of action and expand its applications in medicine.